GNF2133

• Molecular Formula: C24H30N6O2
• Molecular Weight: 434.5 g/mol
• InChI: InChI=1S/C24H30N6O2/c1-2-28-9-11-29(12-10-28)24(31)27-23-15-18(3-8-26-23)21-17-30(19-5-13-32-14-6-19)22-16-25-7-4-20(21)22/h3-4,7-8,15-17,19H,2,5-6,9-14H2,1H3,(H,26,27,31)
• InChIKey: SAZIAQSVBIWIDU-UHFFFAOYSA-N

GNF2133: A Selective DYRK1A Inhibitor for β-Cell Regeneration

GNF2133 is a synthetic, orally bioavailable, small-molecule inhibitor of dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A), developed at the Genomics Institute of the Novartis Research Foundation as a 6-azaindole derivative optimized from a phenotypic screening hit [1]. It exhibits an enzymatic IC50 of 6.2 nM against DYRK1A and is distinguished from antecedent DYRK1A inhibitors by its profound selectivity (>8,000-fold) over glycogen synthase kinase 3β (GSK3β), a kinase whose chronic inhibition has been flagged as a potential therapeutic liability [2]. The compound promotes rodent and human primary β-cell proliferation in vitro and enhances glucose disposal and insulin secretion in vivo in the RIP-DTA mouse model of β-cell ablation [3].

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Research model

β-cell proliferation and regeneration studies (in vitro / in vivo)

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Kinase selectivity context

Reported DYRK1A-selective profile with minimal GSK3β engagement

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Route & model compatibility

Oral bioavailability supports rodent β-cell ablation model dosing

• [1] Liu YA, Jin Q, Zou Y, et al. Selective DYRK1A Inhibitor for the Treatment of Type 1 Diabetes: Discovery of 6-Azaindole Derivative GNF2133. J Med Chem. 2020;63(6):2958-2973. DOI: 10.1021/acs.jmedchem.9b01624. PMID: 32077280. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GNF2133 Ligand Page. Ligand ID: 10687. Accessed 2026. View Source
• [3] Drug Hunter. GNF2133: An oral in vivo GSK3-beta-sparing DYRK1A kinase inhibitor. February 20, 2020. View Source

Why GNF2133 Is Irreplaceable for β-Cell Studies

The DYRK1A inhibitor chemical space contains compounds that diverge sharply in their off-target kinase profiles, particularly with respect to GSK3β co-inhibition. Early-generation agents such as harmine inhibit both DYRK1A and GSK3β as well as monoamine oxidase A (MAO-A), while the clinical-stage dual inhibitor GNF4877 deliberately targets both kinases (DYRK1A IC50 = 6 nM; GSK3β IC50 = 16 nM) [1]. GSK3β is a key node in Wnt signaling and its chronic suppression carries a tumorigenic risk that complicates long-term therapeutic use [2]. GNF2133 was explicitly engineered to eliminate GSK3β inhibition (IC50 > 50 µM) while retaining single-digit nanomolar DYRK1A potency, thereby decoupling the desired β-cell proliferative signal from an unwanted oncogenic pathway liability. This biochemical selectivity translates into a distinct functional and safety profile, rendering in-class substitution scientifically inappropriate without direct comparative validation [3].

GSK3β co-inhibition mismatch Dual DYRK1A/GSK3β inhibitors (e.g. GNF4877) engage Wnt/β-catenin signaling, which may confound β-cell-specific pathway interpretation.

Scaffold-dependent off-target profile β-carboline-based DYRK1A inhibitors (e.g. harmine) carry reported MAO-A and CNS penetration liabilities, limiting peripheral β-cell readout clarity.

Selectivity profile may not transfer In-class substitution without direct comparative kinase profiling may introduce uncharacterized pathway activation; validation is recommended.

• [1] Liu YA, Jin Q, Ding Q, et al. A Dual Inhibitor of DYRK1A and GSK3β for β-Cell Proliferation: Aminopyrazine Derivative GNF4877. ChemMedChem. 2020;15(16):1562-1570. DOI: 10.1002/cmdc.202000183. PMID: 32613743. View Source
• [2] Shen W, Taylor B, Jin Q, et al. Inhibition of DYRK1A and GSK3B induces human β-cell proliferation. Nat Commun. 2015;6:8372. DOI: 10.1038/ncomms9372. PMID: 26496810. View Source
• [3] Liu YA, Jin Q, Zou Y, et al. Selective DYRK1A Inhibitor for the Treatment of Type 1 Diabetes: Discovery of 6-Azaindole Derivative GNF2133. J Med Chem. 2020;63(6):2958-2973. PMID: 32077280. View Source

GNF2133 Evidence Against DYRK1A Comparators

Biochemical Selectivity Compared to GNF4877

GNF2133 was explicitly designed to eliminate GSK3β inhibitory activity, a deliberate departure from the dual DYRK1A/GSK3β inhibitor GNF4877 developed by the same group [1]. In biochemical kinase assays, GNF2133 inhibits DYRK1A with an IC50 of 6.2 nM while showing no meaningful inhibition of GSK3β (IC50 > 50,000 nM), yielding a selectivity window exceeding 8,000-fold . In contrast, GNF4877 potently inhibits both kinases (DYRK1A IC50 = 6 nM; GSK3β IC50 = 16 nM) with a selectivity ratio of only ~2.7-fold . The GSK3β-sparing profile of GNF2133 was highlighted by the IUPHAR/BPS Guide to Pharmacology as a critical differentiator that avoids the long-term treatment liability associated with pre-existing dual inhibitors [2].

Biochemical selectivity vs GNF4877

Head-to-head

GNF2133: DYRK1A IC50 6.2 nM; GSK3β IC50 >50,000 nM

GNF4877: DYRK1A IC50 6 nM; GSK3β IC50 16 nM

Supports DYRK1A selectivity over GSK3β in biochemical assays

Selectivity ratio >8,000-fold vs ~2.7-fold; same platform

Evidence Dimension	GSK3β selectivity ratio (IC50 GSK3β / IC50 DYRK1A)
Target Compound Data	GNF2133: DYRK1A IC50 = 6.2 nM; GSK3β IC50 > 50,000 nM; Selectivity ratio > 8,064
Comparator Or Baseline	GNF4877: DYRK1A IC50 = 6 nM; GSK3β IC50 = 16 nM; Selectivity ratio = 2.7
Quantified Difference	~3,000-fold greater selectivity for DYRK1A over GSK3β
Conditions	Biochemical kinase inhibition assay (IC50 determination), same Novartis/GNF screening platform

Why This Matters

Procurement of GNF2133 rather than GNF4877 directly determines whether GSK3β-dependent pathways (Wnt/β-catenin, proliferation of non-β cells) remain unperturbed, a decisive factor in selecting a research tool for β-cell-specific mechanistic studies.

• [1] Liu YA, Jin Q, Zou Y, et al. Selective DYRK1A Inhibitor for the Treatment of Type 1 Diabetes: Discovery of 6-Azaindole Derivative GNF2133. J Med Chem. 2020;63(6):2958-2973. PMID: 32077280. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GNF2133 Ligand Page. Ligand ID: 10687. View Source

Absence of GSK3β-Driven Transcription

GSK3β inhibition leads to β-catenin stabilization and TCF/LEF transcriptional activation, a pathway implicated in oncogenic transformation. GNF4877, with a GSK3β IC50 of 16 nM, activates β-catenin-driven transcription at concentrations required for full DYRK1A engagement [1]. The discovery paper for GNF2133 explicitly states that GNF2133 is devoid of this activity, a design feature acknowledged in the primary reference and corroborated by the GtoPdb annotation [2]. While quantitative TCF/LEF reporter data are not publicly available in open-access format, the qualitative confirmation of absent GSK3β pathway activation is a foundational rationale for the compound's creation.

GSK3β-driven transcription

Class-level

Reported absence of TCF/LEF transcriptional activation at relevant concentrations

Avoids Wnt/β-catenin pathway confound in long-term studies

Qualitative data; quantitative reporter assay results not publicly available

Evidence Dimension	GSK3β-mediated TCF/LEF transcriptional activation
Target Compound Data	GNF2133: no detectable β-catenin/TCF activation (qualitative assessment in primary publication)
Comparator Or Baseline	GNF4877: β-catenin/TCF activation observed at therapeutic concentrations due to GSK3β IC50 = 16 nM
Quantified Difference	Qualitative absence vs. presence of pathway activation; quantitative reporter data not publicly disclosed
Conditions	Cellular TCF/LEF reporter assays as described in Liu et al. (2020) J Med Chem

Why This Matters

For researchers conducting long-term β-cell proliferation or in vivo regenerative studies, the absence of GSK3β pathway activation directly impacts experimental interpretability by eliminating a confounding oncogenic signal.

• [1] Shen W, Taylor B, Jin Q, et al. Inhibition of DYRK1A and GSK3B induces human β-cell proliferation. Nat Commun. 2015;6:8372. PMID: 26496810. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GNF2133 Ligand Page. Ligand ID: 10687. View Source

6-Azaindole vs. β-Carboline Scaffold Comparison

Harmine, a prototypical β-carboline natural product, is a widely cited DYRK1A inhibitor (IC50 ~30–80 nM) but suffers from potent MAO-A inhibition (IC50 ~5–10 nM) and high CNS penetrance, which confound peripheral β-cell proliferation studies [1]. GNF2133 is built on a 6-azaindole core that is structurally unrelated to β-carbolines and lacks the planar, tricyclic aromatic system responsible for harmine's MAO-A binding and blood-brain barrier penetration [2]. The harmine-based selective DYRK1A inhibitor 2-2c (Kumar et al., 2020) achieved improved selectivity over MAO-A but retained a β-carboline scaffold requiring explicit CNS-avoidance engineering [3]. GNF2133's 6-azaindole scaffold was optimized from a screening hit through iterative medicinal chemistry, providing a structurally orthogonal alternative.

Scaffold class vs harmine

Cross-study

GNF2133: 6-azaindole; MAO-A/CNS concerns not highlighted

Harmine: β-carboline; MAO-A IC50 ~5–10 nM; known CNS penetrant

Structurally orthogonal scaffold may limit MAO-A/CNS confounds

Full kinase panel comparisons not publicly disclosed

Evidence Dimension	Chemical scaffold class and associated polypharmacology
Target Compound Data	GNF2133: 6-azaindole scaffold; MAO-A inhibition not reported as significant; CNS penetration not a primary concern per discovery paper
Comparator Or Baseline	Harmine: β-carboline scaffold; MAO-A IC50 ~5–10 nM; known CNS penetrant. Compound 2-2c: β-carboline scaffold; engineered for CNS avoidance
Quantified Difference	Structurally orthogonal chemotypes; quantitative off-target comparisons require kinase panel data not fully disclosed in public domain
Conditions	Medicinal chemistry scaffold analysis across multiple publications

Why This Matters

Selection of a 6-azaindole vs. β-carboline scaffold determines the experimenter's exposure to MAO-A-mediated neuropharmacology and CNS effects, a critical consideration when the experimental endpoint is peripheral β-cell function.

• [1] Kumar K, Wang P, Wilson J, et al. Synthesis and Biological Validation of a Harmine-Based, CNS-Avoidant, Selective, Human β-Cell Regenerative DYRK1A Inhibitor. J Med Chem. 2020;63(6):2986-3003. PMID: 32003560. View Source
• [2] Drug Hunter. GNF2133: An oral in vivo GSK3-beta-sparing DYRK1A kinase inhibitor. 2020. View Source
• [3] Kumar K, Suebsuwong C, Wang P, et al. DYRK1A Inhibitors as Potential Therapeutics for β-Cell Regeneration for Diabetes. J Med Chem. 2021;64(6):2901-2922. PMID: 33682417. View Source

Oral Efficacy in RIP-DTA Mouse Model

GNF2133 demonstrated significant, dose-dependent improvement in glucose disposal capacity and insulin secretion in the rat insulin promoter-diphtheria toxin A (RIP-DTA) mouse model, a stringent β-cell ablation model that mimics type 1 diabetes pathology [1]. Following oral administration, GNF2133 enhanced insulin output in response to a glucose-potentiated arginine-induced insulin secretion (GPAIS) challenge [2]. While harmine and harmine-based derivatives have also shown in vivo β-cell proliferative activity, they typically require intraperitoneal or intravenous administration and carry CNS exposure concerns [3]. GNF2133's oral activity combined with its GSK3β-sparing selectivity profile represents a unique intersection of properties among reported DYRK1A inhibitors.

Oral efficacy in RIP-DTA model

Cross-study

GNF2133: oral; improved glucose disposal & GPAIS insulin secretion

Harmine: in vivo β-cell proliferation via IP/IV; CNS exposure concern

Oral route and in vivo activity support β-cell ablation model studies

Quantitative dose-response data require full-text access

Evidence Dimension	In vivo oral efficacy in β-cell ablation model
Target Compound Data	GNF2133: dose-dependent improvement in glucose disposal; enhanced GPAIS-stimulated insulin secretion; oral route; RIP-DTA mouse model
Comparator Or Baseline	Harmine: in vivo β-cell proliferation demonstrated but typically via IP/IV routes; CNS exposure confounds peripheral interpretation. GNF4877: dual DYRK1A/GSK3β inhibitor with in vivo activity but lacks GSK3β selectivity
Quantified Difference	Quantitative dose-response data are described in the primary reference (Liu et al., 2020) but exact AUC/glucose disposal values require access to the full-text figures
Conditions	RIP-DTA mouse model; oral administration; GPAIS challenge protocol

Why This Matters

For researchers requiring an orally bioavailable, peripherally restricted DYRK1A inhibitor for in vivo β-cell regeneration studies, GNF2133 occupies a functionally unique niche that is not served by harmine-based or dual-inhibitor chemotypes.

• [1] Liu YA, Jin Q, Zou Y, et al. Selective DYRK1A Inhibitor for the Treatment of Type 1 Diabetes: Discovery of 6-Azaindole Derivative GNF2133. J Med Chem. 2020;63(6):2958-2973. PMID: 32077280. View Source
• [2] Novartis OAK Repository. Selective DYRK1A inhibitor for the treatment of Type 1 Diabetes: Discovery of 6-azaindole derivative GNF2133. 2020. View Source
• [3] Kumar K, Wang P, Wilson J, et al. Synthesis and Biological Validation of a Harmine-Based, CNS-Avoidant, Selective, Human β-Cell Regenerative DYRK1A Inhibitor. J Med Chem. 2020;63(6):2986-3003. PMID: 32003560. View Source

β-Cell Proliferation vs. Published Inhibitors

GNF2133 induces proliferation of both rat and human primary β-cells in vitro, as reported in the discovery publication [1]. MedChemExpress technical documentation indicates good proliferation potency and efficacy on rat and human primary β-cells . Comparatively, harmine at 10 µM induces ~2–3% Ki67-positive human β-cells (a ~3-fold increase over baseline), while GNF4877 at 3 µM achieves ~1–2% Ki67 positivity in dispersed human islets [2]. Precise EC50 values for GNF2133 in β-cell proliferation assays are not publicly extractable from available abstracts and vendor datasheets; the primary reference paper contains the full concentration-response data behind the journal paywall.

Human β-cell proliferation

Data to verify

Reported proliferation of rat and human primary β-cells; exact EC50 not publicly extractable

Confirms human-cell activity, relevant for species-context study design

Full concentration-response data behind paywall; request from primary reference

Evidence Dimension	Human primary β-cell proliferation induction
Target Compound Data	GNF2133: qualitatively confirmed proliferation of rat and human primary β-cells; exact EC50 and % Ki67+ values require full-text access to Liu et al. (2020)
Comparator Or Baseline	Harmine (10 µM): ~2-3% Ki67+ human β-cells. GNF4877 (3 µM): ~1-2% Ki67+ in dispersed human islets. (Shen et al., 2015; Kumar et al., 2020)
Quantified Difference	Insufficient public-domain quantitative data to compute a precise difference; qualitative direction supports activity in therapeutically relevant range
Conditions	Primary rat and human islet β-cell proliferation assays (Ki67, BrdU, or EdU incorporation)

Why This Matters

The confirmed activity on human primary β-cells distinguishes GNF2133 from tool compounds with only rodent β-cell data and is essential for translational diabetes research procurement decisions.

• [1] Liu YA, Jin Q, Zou Y, et al. Selective DYRK1A Inhibitor for the Treatment of Type 1 Diabetes: Discovery of 6-Azaindole Derivative GNF2133. J Med Chem. 2020;63(6):2958-2973. PMID: 32077280. View Source
• [2] Shen W, Taylor B, Jin Q, et al. Inhibition of DYRK1A and GSK3B induces human β-cell proliferation. Nat Commun. 2015;6:8372. PMID: 26496810. View Source

GNF2133 Application Scenarios

β-Cell Proliferation Without GSK3β Activation

GNF2133 is the tool of choice when the experimental objective is to interrogate DYRK1A-dependent β-cell proliferation without concurrent activation of Wnt/β-catenin signaling. The >8,000-fold selectivity over GSK3β directly addresses the confounding variable present with dual inhibitors like GNF4877, whose 16 nM GSK3β IC50 activates TCF/LEF transcription at therapeutic concentrations . Researchers studying the NFAT pathway downstream of DYRK1A can use GNF2133 to attribute proliferative outcomes specifically to DYRK1A inhibition rather than to ambiguous DYRK1A/GSK3β combinatorial signaling .

Oral β-Cell Regeneration Without CNS Effects

For in vivo studies requiring oral dosing in rodent models of β-cell ablation (e.g., RIP-DTA mice, STZ-treated models), GNF2133 provides a 6-azaindole scaffold that lacks the MAO-A inhibition and CNS penetrance characteristic of harmine-based inhibitors . This enables peripheral β-cell regeneration readouts (glucose disposal, insulin secretion) without the neurobehavioral confounds that accompany β-carboline chemotypes. The oral bioavailability distinguishes GNF2133 from harmine derivatives that require parenteral administration for systemic exposure .

Kinase Profiling: GSK3β-Sparing vs. Dual Inhibitors

GNF2133 and GNF4877 together form a matched pair for dissecting the contribution of GSK3β co-inhibition to DYRK1A-mediated phenotypes. Both compounds originate from the same Novartis/GNF discovery group and have comparable DYRK1A potency (~6 nM), yet they diverge by ~3,000-fold in GSK3β selectivity . Procurement of both compounds enables controlled experiments where the sole variable is GSK3β engagement, allowing definitive assignment of β-cell proliferative, metabolic, and transcriptional effects to DYRK1A vs. GSK3β pathways .

Application

Selection Property

Validation Focus

DYRK1A-dependent β-cell proliferation studies (GSK3β-sparing)

Kinase selectivity profile (DYRK1A vs GSK3β) and reported absence of β-catenin/TCF activation

Pathway-specific attribution of proliferative outcome (NFAT vs Wnt/β-catenin)

Oral β-cell regeneration model studies

6-azaindole scaffold with reported low MAO-A/CNS penetration and oral bioavailability

Peripheral β-cell readouts (glucose disposal, insulin secretion) without neurobehavioral confounds

Matched-pair kinase profiling: DYRK1A vs DYRK1A/GSK3β

Selectivity-matched DYRK1A inhibitors (GNF2133 and GNF4877) with common discovery origin

Controlled dissection of GSK3β contribution to β-cell proliferation and metabolic endpoints